![molecular formula C8H13N3 B1532330 3-(1H-pyrazol-1-yl)piperidine CAS No. 1211541-73-9](/img/structure/B1532330.png)
3-(1H-pyrazol-1-yl)piperidine
Overview
Description
“3-(1H-pyrazol-1-yl)piperidine” is a compound that contains a pyrazole ring attached to a piperidine ring . Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives has been a topic of interest in recent years. Various strategies have been employed, including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using techniques such as X-ray crystallography . The compound has a molecular weight of 224.13 g/mol .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be characterized by elemental analysis, IR spectroscopy, and single-crystal X-ray diffraction . The compound can participate in various reactions, yielding different products .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various techniques. For instance, its form is solid , and it has a specific SMILES string .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : "A Convenient Synthesis of (1H-Azol-1-yl)piperidines" by Shevchuk et al. (2012) demonstrates a method to synthesize 3-(1H-pyrazol-1-yl)piperidine by arylation of azoles with bromopyridines, followed by the reduction of the pyridine ring. This technique is applicable to both pyrazole and benzo analogs (Shevchuk et al., 2012).
Molecular Structure and Crystallography : The paper "Tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate" by Richter et al. (2009) discusses the molecular structure of a related compound, providing insights into the dihedral angles and planarity of the pyrazole ring in such structures (Richter et al., 2009).
Biochemical Research
Anticholinesterase Agents : "Synthesis, In vitro and In silico Evaluation of a Series of Pyrazolines as New Anticholinesterase Agents" by Altıntop (2020) explores pyrazoline derivatives, including those with piperidine, for their potential in treating neurodegenerative disorders. The study highlights the effectiveness of certain compounds as acetylcholinesterase inhibitors (Altıntop, 2020).
Potential in Antimicrobial and Antifungal Applications : "Synthesis, characterization and biological screening of novel 5-imidazopyrazole incorporated fused pyran motifs under microwave irradiation" by Kalaria et al. (2014) demonstrates the antimicrobial and antifungal potential of compounds related to this compound. This suggests a possible application in creating new antimicrobial agents (Kalaria et al., 2014).
Chemical Analysis and Applications
Synthesis of Medicinal Compounds : Fussell et al. (2012) describe a robust synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of the cancer drug Crizotinib. This illustrates the relevance of such compounds in the synthesis of clinically significant medications (Fussell et al., 2012).
Pharmaceutical Research : The study "Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists" by Lan et al. (1999) focuses on derivatives of pyrazoles, including those with piperidine, as potent antagonists for the cannabinoid receptor, indicating their significance in pharmaceutical research (Lan et al., 1999).
Safety and Hazards
Future Directions
The future directions for “3-(1H-pyrazol-1-yl)piperidine” could involve further exploration of its biological activities and potential applications in medicinal chemistry, drug discovery, and other fields . The development of novel Hsp90 inhibitors that offer selective suppression of Hsp90 isoforms or specific disruption of Hsp90-co-chaperone protein-protein interactions are expected to show satisfactory efficacy and safety profiles .
Mechanism of Action
Target of Action
Similar compounds have been known to target protein serine/threonine-protein kinase b-raf . The role of these targets is crucial in various biological processes, including cell growth, differentiation, and apoptosis.
Mode of Action
It is suggested that the combined effect of two nitrogen atoms in the pyrazole ring reduces the charge density at carbon-3 and carbon-5, making them vacant for attack by electrophilic reagents .
Biochemical Pathways
Similar compounds have been known to affect various pathways, including those involved in cell growth, differentiation, and apoptosis .
Pharmacokinetics
It is known that similar compounds are highly soluble in water and other polar solvents , which could potentially impact their bioavailability.
Result of Action
Similar compounds have been known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-(1H-pyrazol-1-yl)piperidine. For instance, the compound’s solubility can be affected by the pH of the environment . Additionally, certain conditions may facilitate or hinder the compound’s interaction with its targets .
Properties
IUPAC Name |
3-pyrazol-1-ylpiperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-3-8(7-9-4-1)11-6-2-5-10-11/h2,5-6,8-9H,1,3-4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVEZWSXZQCHUEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1211541-73-9 | |
Record name | 3-(1H-pyrazol-1-yl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.